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Compound of Interest

Compound Name: N-Ethylaniline

Cat. No.: B1678211

This guide provides a comprehensive overview of the key physical properties of N-
Ethylaniline, specifically its boiling and melting points. It is intended for researchers, scientists,
and professionals in drug development who require precise and well-documented data. This
document includes a summary of quantitative data, detailed experimental protocols for the
determination of these properties, and a logical workflow diagram.

Core Physical Properties of N-Ethylaniline

N-Ethylaniline (CAS No. 103-69-5) is a colorless to light yellow or brown liquid organic
compound with the chemical formula CsH11N.[1][2][3] It is a crucial intermediate in the
synthesis of various dyes, pharmaceuticals, and other fine chemicals.[1][3][4] Accurate
knowledge of its physical properties is essential for its handling, reaction design, and
purification.

Quantitative Data Summary

The boiling and melting points of N-Ethylaniline have been determined and reported across
various chemical data sources. A summary of these values is presented below for easy
reference and comparison.
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Physical Property Value Source
Boiling Point 201.7 °C (at 760 mmHg) [4]

204 °C

204 - 205 °C [1]

205 °C [21(3]15106][7]

400.5 °F (204.7 °C) (at 760

mmHg) 18]

Melting Point 63 °C [1131141[5][7]
-63.5 °C [2]

-64 °C [6]

-82.3 °F (-63.5 °C) [8]

Experimental Protocols

The determination of boiling and melting points is fundamental to the characterization of a

chemical substance. The following are detailed methodologies for these key experiments.

1. Boiling Point Determination (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The distillation method is a common and accurate technique for this measurement.

e Apparatus: A standard distillation apparatus is assembled, consisting of a round-bottom

flask, a distillation head with a thermometer, a condenser, and a receiving flask.

e Procedure:

o The N-Ethylaniline sample is placed in the round-bottom flask along with boiling chips to

ensure smooth boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation head to accurately measure the temperature of the vapor.
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o The flask is heated gently.

o The temperature is recorded when the liquid begins to boil and a steady stream of
distillate is collected in the receiving flask. This temperature is the boiling point at the
recorded atmospheric pressure.

o Correction: Since boiling point is pressure-dependent, the observed boiling point may need
to be corrected to standard pressure (760 mmHg) using a nomograph or the Sidney-Young
equation.

2. Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
substances like N-Ethylaniline that are liquid at room temperature, this is often referred to as
the freezing point. The capillary method is a standard technique for determining the melting
range of a substance.

e Apparatus: A melting point apparatus, which consists of a heated block with a sample holder,
a thermometer or temperature probe, and a viewing lens. A capillary tube is also required.

e Procedure:

o A small amount of the N-Ethylaniline sample is introduced into a capillary tube, which is
then sealed.

o The sample is frozen using a suitable cooling bath (e.g., dry ice/acetone).
o The capillary tube is placed in the melting point apparatus.
o The sample is heated at a slow, controlled rate (typically 1-2 °C per minute).

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the last crystal melts is recorded as the end of the melting
range. For a pure substance, this range should be narrow.
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Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical relationship between the physical properties of N-
Ethylaniline and the experimental methods used for their determination.

Workflow for Physical Property Determination of N-Ethylaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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